Cas no 338759-73-2 (6-chloro-N-[3-(trifluoromethyl)phenyl]-2H-chromene-3-carboxamide)

• Product Name: 6-chloro-N-[3-(trifluoromethyl)phenyl]-2H-chromene-3-carboxamide
• CAS No: 338759-73-2
• MF: C₁₇H₁₁ClF₃NO₂
• MW: 353.722954034805
• CID: 6786731
• PubChem ID: 1478770
• Update Time: 2025-08-04

6-chloro-N-[3-(trifluoromethyl)phenyl]-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS003061403
• 6-chloro-N-[3-(trifluoromethyl)phenyl]-2H-chromene-3-carboxamide
• 5G-324S
• 338759-73-2

• Inchi： 1S/C17H11ClF3NO2/c18-13-4-5-15-10(7-13)6-11(9-24-15)16(23)22-14-3-1-2-12(8-14)17(19,20)21/h1-8H,9H2,(H,22,23)
• InChI Key： IVNBMNRXZMRHAB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(NC1C=CC=C(C(F)(F)F)C=1)=O)CO2

Computed Properties

• Exact Mass: 353.0430408g/mol
• Monoisotopic Mass: 353.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3Ų

Additional information on 6-chloro-N-[3-(trifluoromethyl)phenyl]-2H-chromene-3-carboxamide

Comprehensive Overview of 6-chloro-N-[3-(trifluoromethyl)phenyl]-2H-chromene-3-carboxamide (CAS No. 338759-73-2)

6-chloro-N-[3-(trifluoromethyl)phenyl]-2H-chromene-3-carboxamide, identified by its CAS No. 338759-73-2, is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the chromene carboxamide family, characterized by its unique structural features, including a chloro-substituted chromene core and a trifluoromethylphenyl moiety. Its molecular formula is C₁₇H₁₁ClF₃NO₂, with a molecular weight of 353.73 g/mol. Researchers are particularly interested in its potential applications due to its bioactive properties and selective binding affinity.

The compound's chromene scaffold is a privileged structure in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer activities. The addition of a trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a promising candidate for drug discovery. Recent studies have explored its role as a kinase inhibitor, with potential implications for treating chronic diseases. This aligns with the growing demand for targeted therapies in precision medicine, a hot topic in 2024.

From a synthetic chemistry perspective, 6-chloro-N-[3-(trifluoromethyl)phenyl]-2H-chromene-3-carboxamide is typically prepared via multi-step organic reactions, including Pd-catalyzed cross-coupling and amide bond formation. Its purity and stability are critical for research applications, prompting discussions about advanced analytical techniques like HPLC-MS and NMR for characterization. These methods are frequently searched by chemists optimizing synthetic protocols.

In agrochemical contexts, derivatives of this compound have shown potential as plant growth regulators due to their ability to modulate hormonal pathways. This resonates with the increasing focus on sustainable agriculture and crop yield enhancement—key concerns for farmers and biotech companies. The trifluoromethyl group contributes to improved pesticidal activity, a feature highlighted in recent patents.

Environmental and toxicological profiles of CAS No. 338759-73-2 are under investigation, particularly regarding its biodegradability and ecotoxicological effects. Regulatory agencies emphasize these aspects, driving searches for green chemistry alternatives. Computational modeling (e.g., QSAR studies) is increasingly used to predict its behavior, reflecting the integration of AI in chemical research.

The compound’s crystalline properties and solubility parameters are frequently discussed in formulation science. With the rise of nanotechnology in drug delivery, researchers are examining its compatibility with lipid-based carriers—a trending topic in pharmaceutical forums. Its logP value (∼3.2) suggests moderate lipophilicity, relevant for bioavailability optimization.

Market analysts note growing interest in 6-chloro-N-[3-(trifluoromethyl)phenyl]-2H-chromene-3-carboxamide from specialty chemical suppliers, with queries about bulk synthesis scalability. The compound’s patent landscape reveals competitive R&D activity, especially in oncology and CNS disorders—areas dominating biomedical search trends. Its structure-activity relationships (SAR) are meticulously documented in journals like Journal of Medicinal Chemistry.

In summary, CAS No. 338759-73-2 represents a versatile chemical entity bridging multiple disciplines. Its chromene-carboxamide architecture offers a template for designing novel bioactive molecules, while its physicochemical properties cater to industrial and academic needs. As research progresses, this compound may unlock new possibilities in personalized therapeutics and smart agrochemicals, addressing pressing global challenges.